Cas no 1807340-95-9 ((E)-3-(2-Amino-6-bromo-1H-benzo[d]imidazol-7-yl)acrylic acid)

• Product Name: (E)-3-(2-Amino-6-bromo-1H-benzo[d]imidazol-7-yl)acrylic acid
• CAS No: 1807340-95-9
• MF: C₁₀H₈BrN₃O₂
• MW: 282.093420982361
• CID: 4824391
• Update Time: 2025-06-15

(E)-3-(2-Amino-6-bromo-1H-benzo[d]imidazol-7-yl)acrylic acid Chemical and Physical Properties

Names and Identifiers

• (E)-3-(2-amino-6-bromo-1H-benzo[d]imidazol-7-yl)acrylic acid
• (E)-3-(2-Amino-6-bromo-1H-benzo[d]imidazol-7-yl)acrylic acid

• Inchi： 1S/C10H8BrN3O2/c11-6-2-3-7-9(14-10(12)13-7)5(6)1-4-8(15)16/h1-4H,(H,15,16)(H3,12,13,14)/b4-1+
• InChI Key： GAZWPFQDNSBKFK-DAFODLJHSA-N
• SMILES： BrC1C=CC2=C(C=1/C=C/C(=O)O)N=C(N)N2

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 310
• XLogP3: 1.8
• Topological Polar Surface Area: 92

Additional information on (E)-3-(2-Amino-6-bromo-1H-benzo[d]imidazol-7-yl)acrylic acid

Comprehensive Overview of (E)-3-(2-Amino-6-bromo-1H-benzo[d]imidazol-7-yl)acrylic acid (CAS No. 1807340-95-9)

The compound (E)-3-(2-Amino-6-bromo-1H-benzo[d]imidazol-7-yl)acrylic acid (CAS No. 1807340-95-9) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. This benzoimidazole derivative is characterized by its unique acrylic acid moiety and bromine substitution, which contribute to its potential applications in drug discovery and material science. Researchers are particularly interested in its role as a building block for synthesizing more complex molecules, owing to its reactive functional groups.

In recent years, the demand for heterocyclic compounds like (E)-3-(2-Amino-6-bromo-1H-benzo[d]imidazol-7-yl)acrylic acid has surged due to their versatility in medicinal chemistry. The benzoimidazole core is a common scaffold in many FDA-approved drugs, targeting conditions such as viral infections and inflammatory diseases. This compound’s electron-rich aromatic system and hydrogen-bonding capabilities make it a promising candidate for designing small-molecule inhibitors or fluorescent probes.

One of the most frequently searched questions about this compound revolves around its synthetic route. The preparation typically involves a multi-step process, starting from commercially available 2-amino-6-bromo-1H-benzo[d]imidazole, followed by a Knoevenagel condensation with acrylic acid derivatives. Researchers often optimize reaction conditions to improve yield and purity, as these factors are critical for downstream applications. The compound’s solubility in polar solvents like DMSO and methanol also makes it suitable for in vitro studies.

Another hot topic in the scientific community is the structure-activity relationship (SAR) of (E)-3-(2-Amino-6-bromo-1H-benzo[d]imidazol-7-yl)acrylic acid. Its E-configuration (trans double bond) is essential for maintaining planar geometry, which can enhance interactions with biological targets. Computational studies, including molecular docking and DFT calculations, have been employed to predict its binding affinity for enzymes like kinases or G-protein-coupled receptors (GPCRs).

From an industrial perspective, this compound is often discussed in the context of green chemistry and sustainable synthesis. Researchers are exploring catalyst-free or microwave-assisted methods to reduce energy consumption and waste generation. Such innovations align with global trends toward environmentally friendly chemical production.

In summary, (E)-3-(2-Amino-6-bromo-1H-benzo[d]imidazol-7-yl)acrylic acid (CAS No. 1807340-95-9) represents a valuable tool for advancing drug development and material science. Its structural features and reactivity continue to inspire new research directions, addressing both academic and industrial challenges. As interest in targeted therapies and functional materials grows, this compound is poised to play a pivotal role in future innovations.